Synchrotron infrared spectroscopic high-throughput screening of multi-composite photocatalyst films for air purification†
Catalysis Science & Technology Pub Date: 2021-01-21 DOI: 10.1039/D0CY02223C
Abstract
Compared with conventional one-sample-at-a-time synthesis and characterization, combinatorial and high-throughput methods are effective strategies for rapidly searching for photocatalysts. Herein, we developed a synchrotron-based infrared microscope with an updated homemade in situ gas reaction cell to speed up the screening of photocatalysts for air purification with the case of 0.9%Fe3+/0.07%Nb5+-TiO2 for formaldehyde removal.
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